Cas no 1599-48-0 (Nonanoic acid,9,9-dimethoxy-, methyl ester)

Nonanoic acid,9,9-dimethoxy-, methyl ester structure
1599-48-0 structure
Product Name:Nonanoic acid,9,9-dimethoxy-, methyl ester
CAS No:1599-48-0
MF:C12H24O4
MW:232.316564559937
CID:140145
PubChem ID:95957
Update Time:2025-04-19

Nonanoic acid,9,9-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,9,9-dimethoxy-, methyl ester
    • methyl 9,9-dimethoxynonanoate
    • 9,9-bis(methoxy)nonanoic acid methyl ester
    • 9,9-dimethoxynonanoic acid methyl ester
    • 9,9-dimethoxy-nonanoic acid methyl ester
    • 9,9-Dimethoxy-nonansaeure-methylester
    • AC1L3VGR
    • AC1Q5ZYW
    • AI3-25459
    • AR-1K7935
    • azelaldehyde methyl ester dimethyl acetal
    • NSC44696
    • Nonanoic acid, 9,9-dimethoxy-, methyl ester
    • METHYL AZELAALDEHYDATE DIMETHYL ACETAL
    • NSC-44696
    • METHYL 9-OXONONANOATE DIMETHYL ACETAL
    • 1599-48-0
    • UNII-J5TYE4L6L9
    • AZELAALDEHYDIC ACID, METHYL ESTER, DIMETHYL ACETAL
    • J5TYE4L6L9
    • SCHEMBL10626764
    • DTXSID10166767
    • NSC 44696
    • Inchi: 1S/C12H24O4/c1-14-11(13)9-7-5-4-6-8-10-12(15-2)16-3/h12H,4-10H2,1-3H3
    • InChI Key: HZWOYQBUELNXHM-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCC(=O)OC)OC

Computed Properties

  • Exact Mass: 232.16752
  • Monoisotopic Mass: 232.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 2.50900
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